Cas no 219990-12-2 (Carbamic acid,N-[(1S)-1-acetyl-3-buten-1-yl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[(1S)-1-acetyl-3-buten-1-yl]-, 1,1-dimethylethyl ester
• CAS No: 219990-12-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 243793
• PubChem ID: 91758216
• Update Time: 2025-04-19

Carbamic acid,N-[(1S)-1-acetyl-3-buten-1-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-acetyl-3-buten-1-yl]-, 1,1-dimethylethyl ester
• Carbamicacid, [(1S)-1-acetyl-3-butenyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(1S)-1-acetyl-3-butenyl]-, 1,1-dimethylethyl ester (9CI)
• 219990-12-2

• Inchi： 1S/C11H19NO3/c1-6-9(7-8(2)13)12-10(14)15-11(3,4)5/h6,9H,1,7H2,2-5H3,(H,12,14)
• InChI Key： XXPVWVGCPAOPPY-UHFFFAOYSA-N
• SMILES： O(C(NC(C=C)CC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų